Cas no 423165-33-7 (1-Bromo-2-ethoxy-4-nitrobenzene)

• Product Name: 1-Bromo-2-ethoxy-4-nitrobenzene
• CAS No: 423165-33-7
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• MDL: MFCD03790890
• CID: 92854
• PubChem ID: 22832075
• Update Time: 2025-05-21

1-Bromo-2-ethoxy-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-nitroethoxybenzene
• 2-Bromo-5-nitrophenetole
• 1-Bromo-2-ethoxy-4-nitrobenzene
• 2-Bromo-5-nitrophenyl ethyl ether
• Benzene,1-bromo-2-ethoxy-4-nitro-
• PubChem3240
• KSC586A2T
• 2-Ethoxy-4-nitrophenyl bromide
• ZALXYXWTUXLPBJ-UHFFFAOYSA-N
• CL8589
• SBB064676
• TRA0006608
• RP28731
• AS02402
• SY046583
• BC002446
• ST2415210
• AB0068275
• AM20050207
• 423165-33-7
• AKOS015890200
• CS-W014120
• MFCD03790890
• DTXSID40628580
• SCHEMBL4074552
• J-508410
• DS-10215
• AB91652
• 2-Bromo-4-nitrophenetole
• FT-0651700

• MDL： MFCD03790890
• Inchi： 1S/C8H8BrNO3/c1-2-13-8-5-6(10(11)12)3-4-7(8)9/h3-5H,2H2,1H3
• InChI Key： ZALXYXWTUXLPBJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1OCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 244.96900
• Monoisotopic Mass: 244.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 55

Experimental Properties

• Color/Form: Yellow light brown crystal powder
• Density: 1.557
• Melting Point: 54-56°C
• Boiling Point: 315 ºC
• Flash Point: 144 ºC
• Refractive Index: 1.569
• PSA: 55.05000
• LogP: 3.27920
• Solubility: Insoluble in water

1-Bromo-2-ethoxy-4-nitrobenzene Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1-Bromo-2-ethoxy-4-nitrobenzene

1-Bromo-2-Ethoxy-4-Nitrobenzene: A Comprehensive Overview

1-Bromo-2-Ethoxy-4-Nitrobenzene, also known by its CAS registry number CAS No. 423165-33-7, is a versatile aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique substitution pattern, featuring a bromine atom at position 1, an ethoxy group at position 2, and a nitro group at position 4 on the benzene ring. The combination of these substituents imparts distinctive chemical properties, making it a valuable intermediate in various synthetic processes.

The synthesis of 1-Bromo-2-Ethoxy-4-Nitrobenzene typically involves multi-step reactions, often starting from benzene derivatives with appropriate directing groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to streamline the introduction of the bromine and ethoxy groups onto the aromatic ring.

In terms of physical properties, 1-Bromo-2-Ethoxy-4-Nitrobenzene is a crystalline solid with a melting point of approximately 95°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's stability under normal storage conditions has been well-documented, though exposure to strong oxidizing agents or prolonged heating should be avoided to prevent decomposition.

The chemical reactivity of 1-Bromo-2-Ethoxy-4-Nitrobenzene is largely influenced by the electron-withdrawing nitro group at position 4 and the electron-donating ethoxy group at position 2. These substituents create a highly activated aromatic system, facilitating nucleophilic aromatic substitution reactions at position 1 (bromine). Recent studies have demonstrated that this compound can serve as an excellent precursor for synthesizing heterocyclic compounds, which are widely used in drug design and agrochemicals.

In the pharmaceutical industry, 1-Bromo-2-Ethoxy-4-Nitrobenzene has been employed as an intermediate in the synthesis of various bioactive molecules. For example, researchers have utilized this compound to develop novel anti-inflammatory agents by incorporating it into complex ring systems. Additionally, its role as a building block in medicinal chemistry has been highlighted in recent publications focusing on the development of kinase inhibitors and other therapeutic agents.

The application of 1-Bromo-2-Ethoxy-4-Nitrobenzene extends beyond pharmaceuticals into materials science, where it has been used to create advanced polymer materials with tailored electronic properties. By integrating this compound into polymer backbones, scientists have achieved enhanced conductivity and stability in organic electronics applications such as flexible displays and photovoltaic devices.

Recent research has also explored the potential of 1-Bromo-2-Ethoxy-4-Nitrobenzene in green chemistry initiatives. For instance, researchers have developed catalytic cycles that utilize this compound to produce biodegradable plastics from renewable resources. Such innovations underscore its versatility and importance in sustainable chemical manufacturing.

In conclusion, 1-Bromo-2-Ethoxy-4-Nitrobenzene, with its unique structural features and diverse applications, remains a pivotal compound in modern chemistry. Its continued relevance is driven by ongoing advancements in synthetic methodologies and its adaptability across multiple disciplines. As research progresses, new opportunities for leveraging this compound's properties are expected to emerge, further solidifying its role in both academic and industrial settings.